Cas no 2171480-59-2 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid
• CAS No: 2171480-59-2
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6035212
• PubChem ID: 165536722
• Update Time: 2025-05-21

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid
• EN300-1511113
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}acetic acid
• 2171480-59-2

• Inchi： 1S/C28H26N2O5/c1-16-18(26(31)30-25(27(32)33)17-13-14-17)11-6-12-24(16)29-28(34)35-15-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-12,17,23,25H,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： IGFXMJHQRRNOFN-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(C1C=CC=C(C=1C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid

Comprehensive Overview of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid (CAS No. 2171480-59-2)

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid (CAS No. 2171480-59-2) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of novel therapeutics. The compound's molecular design aligns with current trends in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on peptide-based drugs, driven by their high specificity and lower toxicity compared to traditional small molecules. This compound's 2-methylphenylformamido segment enhances its stability and binding affinity, making it a subject of interest in oncology and immunology studies. Its CAS No. 2171480-59-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The compound's acetic acid terminus allows for further functionalization, enabling conjugation with other biomolecules. This feature is particularly valuable in the development of targeted drug delivery systems, a hot topic in nanomedicine. With the rise of personalized medicine, such versatile intermediates are gaining attention for their potential in creating tailored therapies. The Fmoc group in its structure also simplifies purification processes, a key consideration for industrial-scale production.

From a synthetic chemistry perspective, the cyclopropyl ring in this compound introduces steric constraints that can influence the conformational properties of resulting peptides. This aligns with the growing interest in conformationally restricted peptides, which often exhibit improved metabolic stability and bioavailability. The compound's CAS No. 2171480-59-2 is often associated with searches for "peptide backbone modification" and "Fmoc-AA derivatives," highlighting its role in advancing peptide engineering.

Quality control of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid is critical, with HPLC and mass spectrometry being the primary analytical methods. The pharmaceutical industry's emphasis on quality by design (QbD) has increased scrutiny on such intermediates, ensuring their consistency in large-scale applications. Its storage typically requires protection from light and moisture, common requirements for Fmoc-protected compounds.

Environmental considerations in chemical synthesis have also brought attention to this compound. Its structure allows for greener synthetic routes, reducing the need for hazardous reagents. This aligns with the pharmaceutical industry's push toward sustainable chemistry, a frequently searched topic in scientific literature. The CAS No. 2171480-59-2 is sometimes referenced in studies comparing traditional vs. eco-friendly peptide coupling methods.

In conclusion, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}acetic acid represents a sophisticated tool in modern drug development. Its multifaceted applications—from peptide therapeutics to bioconjugation chemistry—make it a compound of enduring interest. As research continues to explore its potential, this Fmoc-protected derivative will likely remain a key player in the evolving landscape of medicinal chemistry and biotechnology.